Cas no 16279-23-5 (Urea,N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

Urea,N-(5-methyl-1,3,4-thiadiazol-2-yl)- Properties

Names and Identifiers

• Urea,N-(5-methyl-1,3,4-thiadiazol-2-yl)-
• (5-methyl-1,3,4-thiadiazol-2-yl)urea
• Urea, (5-methyl-1,3,4-thiadiazol-2-yl)- (6CI,8CI,9CI)
• (5-methyl-[1,3,4]thiadiazol-2-yl)-urea
• (Methyl-[1,3,4]thiadiazol-2-yl)-harnstoff
• (methyl-[1,3,4]thiadiazol-2-yl)-urea
• 1-(5-Methyl-1,3,4-thiadiazol-2-yl)harnstoff
• 5-Methyl-2-ureido-1,3,4-thiadiazol
• AG-E-12669
• CTK4D1344
• Urea, (5-methyl-1,3,4-thiadiazol-2-yl)- (6CI,8CI,9CI)
• AGN-PC-0NI9D9
• DTXSID50482690
• AKOS026737752
• 16279-23-5
• 1-(5-Methyl-1,3,4-thiadiazol-2-yl)urea
• +Expand

• InChIKey： BQVKEBROSSGAFA-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6N4OS/c1-2-7-8-4(10-2)6-3(5)9/h1H3,(H3,5,6,8,9)
• SMILES： CC1SC(NC(N)=O)=NN=1

Computed Properties

• Exact Mass: 158.02638
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.02623200g/mol
• Heavy Atom Count: 10
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 80.9